Cas no 1603503-05-4 (5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole)

• Product Name: 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole
• CAS No: 1603503-05-4
• MF: C₆H₆ClF₃N₂S
• MW: 230.638449192047
• MDL: MFCD29991518
• CID: 5245477
• PubChem ID: 116614804
• Update Time: 2026-03-08

5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-(chloromethyl)-1-methyl-2-[(trifluoromethyl)thio]-
• 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole

• MDL： MFCD29991518
• Inchi： 1S/C6H6ClF3N2S/c1-12-4(2-7)3-11-5(12)13-6(8,9)10/h3H,2H2,1H3
• InChI Key： YLPJEWOTDCYDGN-UHFFFAOYSA-N
• SMILES： C1(SC(F)(F)F)N(C)C(CCl)=CN=1

Additional information on 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole

Recent Advances in the Study of 5-(Chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole (CAS: 1603503-05-4)

The compound 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole (CAS: 1603503-05-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethylsulfanyl and chloromethyl functional groups, exhibits promising potential as a versatile intermediate in drug discovery and development. Recent studies have explored its applications in the synthesis of bioactive molecules, particularly in the context of antimicrobial and anticancer agents.

One of the key areas of research involving this compound is its role as a building block for the development of novel imidazole-based therapeutics. Imidazole derivatives are well-known for their broad-spectrum biological activities, including antifungal, antibacterial, and antitumor properties. The presence of the trifluoromethylsulfanyl group in 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole enhances its metabolic stability and lipophilicity, making it an attractive candidate for further structural modifications.

Recent publications have highlighted the synthetic utility of this compound in the preparation of sulfonylimidazole derivatives, which have shown potent inhibitory effects against various enzymatic targets. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole exhibit strong inhibitory activity against bacterial DNA gyrase, a critical target for antibiotic development. The study utilized molecular docking and in vitro assays to validate the binding affinity and efficacy of these derivatives.

Another significant advancement involves the use of this compound in the design of covalent inhibitors. The chloromethyl group serves as a reactive handle for covalent bond formation with nucleophilic residues in target proteins, enabling the development of irreversible inhibitors with prolonged pharmacological effects. This approach has been successfully applied in the targeting of cysteine proteases, which play a crucial role in various pathological conditions, including cancer and inflammatory diseases.

In addition to its therapeutic potential, 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole has also been investigated for its applications in material science. Its unique electronic properties, attributed to the electron-withdrawing trifluoromethylsulfanyl group, make it a valuable component in the synthesis of advanced materials with tailored optical and electronic characteristics. Recent studies have explored its incorporation into organic semiconductors and photovoltaic materials, showcasing its versatility beyond pharmaceutical applications.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of this compound. Researchers are actively working on improving the yield and purity of 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole through innovative synthetic routes and catalytic methods. Recent efforts have focused on green chemistry approaches, such as solvent-free reactions and catalytic halogenation, to enhance the sustainability of its production.

In conclusion, 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole (CAS: 1603503-05-4) represents a highly versatile and valuable compound in both pharmaceutical and material science research. Its unique structural features and broad applicability underscore its potential as a key intermediate in the development of next-generation therapeutics and functional materials. Ongoing research efforts are expected to further elucidate its mechanistic insights and expand its utility in diverse scientific domains.